S-(2-Hydroxyethyl)-DL-homocysteine
Cat. No. B8763332
M. Wt: 179.24 g/mol
InChI Key: WKECILUJKOJNGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06225311B1
Procedure details
To D,L-homocysteine (6.69 g, 49.4 mmol) was added 2N aqueous potassium hydroxide (32 mL) and the resulting solution was cooled to 0° C. 2-Bromoethanol (4.2 mL, 59.3 mmol) in ethanol (56 mL) was then added dropwise and the reaction mixture was allowed to warm to 25° C. After 18 h the reaction mixture was acidified to pH 5 and concentrated to give 2-(amino)4-[(2-hydroxyethyl)sulfanyl]butanoic acid (WO 9808823 ) as a white paste. To this material was added water (110 mL) and dioxane (110 mL) and triethylanine (20.7 mL, 148 mmol) and to the resulting solution was added 4-(2-butynyloxy)phenylsulfonyl chloride (14.2 g, 54.3 mmol). After 20h the reaction mixture was acidified to pH 1 with 1N aqueous hydrochloric acid and extracted with dichloromethane (3+). The combined organic extracts were dried over anhydrous sodium sulfate and concentrated in vacuo to give 2-({[4-(2-butynyloxy)phenyl]sulfonyl}amino)4-[(2-hydroxyethyl)sulfanyl]butanoic acid as an oil (20.8 g). Electrospray Mass Spec 385.8 (M−H)−.
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH:2]([C:6]([OH:8])=[O:7])[CH2:3][CH2:4][SH:5].[OH-].[K+].Br[CH2:12][CH2:13][OH:14]>C(O)C>[NH2:1][CH:2]([CH2:3][CH2:4][S:5][CH2:12][CH2:13][OH:14])[C:6]([OH:8])=[O:7] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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6.69 g
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Type
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reactant
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Smiles
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NC(CCS)C(=O)O
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Name
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Quantity
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32 mL
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Type
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reactant
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Smiles
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[OH-].[K+]
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Step Two
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Name
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Quantity
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4.2 mL
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Type
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reactant
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Smiles
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BrCCO
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Name
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Quantity
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56 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to warm to 25° C
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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Outcomes
Product
Details
Reaction Time |
18 h |
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Name
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Type
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product
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Smiles
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NC(C(=O)O)CCSCCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
